4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride
Overview
Description
4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2225146-77-8 . It has a molecular weight of 193.67 and is typically in powder form .
Molecular Structure Analysis
The InChI code for 4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride is 1S/C8H15NO2.ClH/c1-5-3-6 (2)9-4-7 (5)8 (10)11;/h5-7,9H,3-4H2,1-2H3, (H,10,11);1H .It is stored at room temperature and is shipped under normal temperature conditions .
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride, focusing on six unique fields:
Pharmaceutical Development
4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride is a valuable intermediate in the synthesis of various pharmaceutical compounds. Piperidine derivatives are known for their pharmacological properties, including antiviral, anticancer, and antimalarial activities . This compound can be used to develop new drugs targeting these diseases, leveraging its structural versatility to create effective therapeutic agents.
Neuropharmacology
In neuropharmacology, piperidine derivatives, including 4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride, are studied for their potential in treating neurological disorders. These compounds can act as neuroprotective agents and are investigated for their efficacy in treating conditions such as Alzheimer’s disease and Parkinson’s disease . Their ability to modulate neurotransmitter systems makes them promising candidates for developing new neuropharmacological therapies.
Organic Synthesis
This compound is also significant in organic synthesis, serving as a building block for creating more complex molecules. Its structure allows for various chemical modifications, making it a versatile intermediate in the synthesis of heterocyclic compounds . Researchers utilize it to develop new synthetic pathways and methodologies, contributing to advancements in organic chemistry.
Catalysis
In the field of catalysis, 4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride can be used as a ligand or a catalyst precursor. Its unique structure enables it to participate in asymmetric synthesis and other catalytic processes, enhancing the efficiency and selectivity of chemical reactions . This application is crucial for developing more sustainable and cost-effective industrial processes.
Material Science
Material science research explores the use of piperidine derivatives in creating new materials with unique properties. 4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride can be incorporated into polymers and nanomaterials to enhance their mechanical and thermal properties . This application is particularly relevant for developing advanced materials for electronics, coatings, and other high-performance applications.
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or a reagent for various analytical techniques. Its well-defined structure and properties make it suitable for calibration and validation of analytical methods, ensuring accuracy and reliability in chemical analysis . This application supports the development of robust analytical protocols in research and industry.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
properties
IUPAC Name |
4,6-dimethylpiperidine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-5-3-6(2)9-4-7(5)8(10)11;/h5-7,9H,3-4H2,1-2H3,(H,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSJRYKVJLVODOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(NCC1C(=O)O)C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethylpiperidine-3-carboxylic acid hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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